Cas no 14123-60-5 (1-(3-Chlorophenyl)propan-2-one)

• Product Name: 1-(3-Chlorophenyl)propan-2-one
• CAS No: 14123-60-5
• MF: C₉H₉ClO
• MW: 168.620161771774
• MDL: MFCD00082872
• CID: 139475
• PubChem ID: 2734097
• Update Time: 2025-04-19

1-(3-Chlorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)propan-2-one
• 1-(3-chlorophenyl)-2-Propanone
• 2-Propanone,1-(3-chlorophenyl)-
• 3-CHLOROPHENYLACETONE
• 1-(5-Chlorophenyl)propan-2-one
• 1-(m-Chlorophenyl)-2-propanone
• TIMTEC-BB SBB005838
• (M-CHLOROPHENYL)ACETONE
• M-chlorophenylpropan-2-one
• 3-Chlorophenylacetone,94%
• 3-CHLOROPHENYLACETONE 94%
• 1-(3-chlorophenyl)acetone
• 2-Propanone, 1-(3-chlorophenyl)-
• PubChem19805
• (3-chlorophenyl)-acetone
• VCNYPJMEQHTAHS-UHFFFAOYSA-N
• 3-chlorophenylacetone, AldrichCPR
• 1-(3-chloro-phenyl)-propan-2-one
• SBB005838
• 6862AA
• LS11257
• AS05237
• AK-5
• AKOS005259426
• m-Chlorophenylacetone
• SY050661
• MFCD00082872
• O10275
• EN300-200632
• DS-16285
• DTXSID70370121
• FT-0605613
• SCHEMBL201554
• Z513733552
• C2895
• A897852
• 14123-60-5

• MDL： MFCD00082872
• Inchi： 1S/C9H9ClO/c1-7(11)5-8-3-2-4-9(10)6-8/h2-4,6H,5H2,1H3
• InChI Key： VCNYPJMEQHTAHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC(C)=O

Computed Properties

• Exact Mass: 168.03400
• Monoisotopic Mass: 168.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Yellow liquid
• Density: 1.140±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 99°C/5mmHg(lit.)
• Flash Point: 116.3±11.5 ºC,
• Refractive Index: 1.5355 (20 ºC)
• Solubility: Very slightly soluble (0.69 g/l) (25 º C),
• PSA: 17.07000
• LogP: 2.47150
• Solubility: Not determined

1-(3-Chlorophenyl)propan-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 22-52
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone